Cas no 1803628-30-9 (3-Amino-6-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid)

• Product Name: 3-Amino-6-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid
• CAS No: 1803628-30-9
• MF: C₉H₁₀F₃N₃O₃
• MW: 265.189212322235
• CID: 4798648
• Update Time: 2025-06-22

3-Amino-6-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid

• Inchi： 1S/C9H10F3N3O3/c10-9(11,12)18-6-1-4(3-13)15-5(8(6)14)2-7(16)17/h1H,2-3,13-14H2,(H,16,17)
• InChI Key： STPCIGSYWOTYGC-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(CN)N=C(CC(=O)O)C=1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• XLogP3: -2.5
• Topological Polar Surface Area: 112

Additional information on 3-Amino-6-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid

3-Amino-6-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetic Acid

The compound 3-Amino-6-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetic Acid (CAS No. 1803628-30-9) is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and applications in drug design. The molecule's structure is characterized by a pyridine ring substituted with an amino group at position 3, an aminomethyl group at position 6, a trifluoromethoxy group at position 4, and an acetic acid moiety at position 2. These substituents collectively contribute to the compound's unique chemical properties and biological functions.

Recent studies have highlighted the importance of pyridine derivatives in the development of novel therapeutic agents. The presence of multiple functional groups in 3-Amino-6-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetic Acid makes it a versatile candidate for exploring various biological pathways. For instance, the amino groups at positions 3 and 6 can act as hydrogen bond donors, enhancing the molecule's ability to interact with biological targets. The trifluoromethoxy group at position 4 introduces electronic effects that can modulate the compound's reactivity and pharmacokinetic properties. Additionally, the acetic acid moiety at position 2 provides a carboxylic acid functionality, which can be further modified to enhance bioavailability or target specificity.

One of the most promising applications of this compound lies in its potential as an anti-inflammatory agent. Research has demonstrated that certain pyridine derivatives exhibit potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The trifluoromethoxy group in this compound is known to enhance the stability and selectivity of such inhibitors, making it a valuable lead for developing novel anti-inflammatory drugs.

Furthermore, 3-Amino-6-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetic Acid has shown potential as an antitumor agent. Recent studies have revealed that certain pyridine derivatives can induce apoptosis in cancer cells by targeting specific signaling pathways. The amino groups in this compound may play a critical role in modulating these pathways, making it a compelling candidate for anticancer drug development.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, and oxidation steps. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring that the compound is suitable for both preclinical and clinical studies.

In terms of pharmacokinetics, 3-Amino-6-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetic Acid exhibits favorable absorption profiles due to its hydrophilic nature imparted by the amino and carboxylic acid groups. This property enhances its bioavailability when administered orally or intravenously, making it suitable for systemic therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity with various biological targets, such as receptors and enzymes involved in inflammation and cancer progression. Such computational approaches are instrumental in guiding further optimization of the compound's structure to improve its therapeutic efficacy.

In conclusion, 3-Amino-6-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetic Acid (CAS No. 1803628-30-9) represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique structural features and promising biological activities make it a focal point for researchers aiming to address unmet medical needs in inflammation and oncology.